Cas no 3718-51-2 (Benzene,1,1'-(1,2-cyclopropanediyl)bis[4-methoxy-)

• Product Name: Benzene,1,1'-(1,2-cyclopropanediyl)bis[4-methoxy-
• CAS No: 3718-51-2
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 322674
• PubChem ID: 257887
• Update Time: 2025-04-19

Benzene,1,1'-(1,2-cyclopropanediyl)bis[4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-[2-(4-methoxyphenyl)cyclopropyl]benzene
• 1,1'-cyclopropane-1,2-diylbis(4-methoxybenzene)
• 1,2-bis(4-methoxyphenyl)cyclopropane
• 1,2-di(4-methoxyphenyl)cyclopropane
• AC1L5XQY
• AC1Q56XH
• CTK4H7879
• NSC86500
• STK010016
• AKOS003597420
• SCHEMBL11064726
• NSC-86500
• YTFKRSWDEPYBKW-UHFFFAOYSA-N
• DTXSID50292933
• AKOS022083572
• benzene, 1,1'-(1,2-cyclopropanediyl)bis[4-methoxy-
• 3718-51-2
• Benzene,1,1'-(1,2-cyclopropanediyl)bis[4-methoxy-

• Inchi： 1S/C17H18O2/c1-18-14-7-3-12(4-8-14)16-11-17(16)13-5-9-15(19-2)10-6-13/h3-10,16-17H,11H2,1-2H3
• InChI Key： YTFKRSWDEPYBKW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CC1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.97490